Cas no 2060005-67-4 (diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone)

• Product Name: diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone
• CAS No: 2060005-67-4
• MF: C₁₀H₁₃F₃N₂OS
• MW: 266.283231496811
• MDL: MFCD30502076
• CID: 5222040
• PubChem ID: 125456531
• Update Time: 2025-10-29

diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• diethyl({[4-(trifluoromethyl)pyridin-2-yl]imino})-lambda6-sulfanone
• Diethyl-oxo-[4-(trifluoromethyl)pyridin-2-yl]imino-lambda6-sulfane
• 2-Pyridinamine, N-(diethyloxido-λ4-sulfanylidene)-4-(trifluoromethyl)-
• diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone

• MDL： MFCD30502076
• Inchi： 1S/C10H13F3N2OS/c1-3-17(16,4-2)15-9-7-8(5-6-14-9)10(11,12)13/h5-7H,3-4H2,1-2H3
• InChI Key： ZNHZDYGHNKILJZ-UHFFFAOYSA-N
• SMILES： S(CC)(CC)(=NC1C=C(C(F)(F)F)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 2.9
• Topological Polar Surface Area: 50.7

Additional information on diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone

Comprehensive Overview of Diethyl({4-(Trifluoromethyl)Pyridin-2-ylimino})-Lambda6-Sulfanone (CAS No. 2060005-67-4)

Diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone (CAS No. 2060005-67-4) is a specialized organosulfur compound with a unique molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfoximines, a group of chemicals known for their versatile applications in medicinal chemistry and crop protection. The presence of a trifluoromethylpyridine moiety enhances its bioactivity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone has surged due to their exceptional stability and metabolic resistance. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Its sulfur-nitrogen linkage also opens doors for catalytic applications in green chemistry, aligning with the global push for sustainable synthetic methodologies.

The compound's CAS No. 2060005-67-4 is frequently searched in academic databases and patent filings, reflecting its growing relevance. A key advantage of this molecule lies in its structural tunability, allowing chemists to modify its pyridine or sulfanone groups to optimize properties like solubility or binding affinity. This adaptability makes it a hotspot for high-throughput screening in drug development pipelines.

From an industrial perspective, diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its trifluoromethyl group contributes to enhanced lipophilicity, a trait highly valued in bioactive molecules. Recent studies highlight its role in developing next-generation pesticides with lower environmental impact, addressing public concerns about eco-friendly agrochemicals.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its lambda6-sulfanone configuration. The imino linkage in its structure exhibits unique tautomeric behavior, which is critical for understanding its reactivity. These features position it as a subject of ongoing investigations in computational chemistry to predict its interaction with biological targets.

As the scientific community explores heterocyclic compounds with fluorine substituents, CAS No. 2060005-67-4 stands out for its balanced pharmacokinetic profile. Its potential in cancer immunotherapy and antiviral agents is under preclinical evaluation, coinciding with rising searches for "fluorine in drug design" and "sulfoximine applications." Safety assessments indicate favorable toxicological thresholds, though further in vivo studies are warranted.

In material science, derivatives of diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone show promise in organic electronics due to their electron-withdrawing properties. The compound’s thermal stability makes it suitable for high-performance polymers, resonating with industry trends toward advanced functional materials. Patent analyses reveal increasing claims for its use in OLEDs and photovoltaic cells.

To summarize, diethyl({4-(trifluoromethyl)pyridin-2-ylimino})-lambda6-sulfanone exemplifies the convergence of medicinal chemistry and materials innovation. Its CAS No. 2060005-67-4 serves as a gateway to cutting-edge research, answering modern challenges in drug resistance and renewable energy. As synthetic methodologies evolve, this compound is poised to play a pivotal role across interdisciplinary frontiers.